Cas no 1934580-01-4 (3,7-diazatricyclo3.3.1.0,1,5nonane)

• Product Name: 3,7-diazatricyclo3.3.1.0,1,5nonane
• CAS No: 1934580-01-4
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD30202557
• CID: 5246712
• Update Time: 2025-05-21

3,7-diazatricyclo3.3.1.0,1,5nonane Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3,7-diazatricyclo3.3.1.0,1,5nonane

• MDL： MFCD30202557
• Inchi： 1S/C7H12N2/c1-6-2-8-4-7(1,6)5-9-3-6/h8-9H,1-5H2
• InChI Key： BXLSYUNVWBUZEK-UHFFFAOYSA-N
• SMILES： N1CC23C(C2)(CNC3)C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 214.2±8.0 °C(Predicted)
• pka: 11.05±0.20(Predicted)

Additional information on 3,7-diazatricyclo3.3.1.0,1,5nonane

3,7-Diazatricyclo[3.3.1.0^2,6]nonane (CAS No. 1934580-01-4): An Emerging Compound in Medicinal Chemistry

3,7-Diazatricyclo[3.3.1.0^2,6]nonane (CAS No. 1934580-01-4) is a novel and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of tricyclic amines and has been the subject of several recent studies aimed at elucidating its pharmacological potential.

The structure of 3,7-diazatricyclo[3.3.1.0^2,6]nonane is characterized by a tricyclic framework with two nitrogen atoms positioned at the 3 and 7 positions. This arrangement imparts the molecule with a high degree of conformational rigidity, which is often associated with enhanced binding affinity and selectivity for biological targets. The presence of the nitrogen atoms also provides opportunities for functionalization, making it a versatile scaffold for drug discovery.

Recent research has highlighted the potential of 3,7-diazatricyclo[3.3.1.0^2,6]nonane in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer signaling pathways. The researchers found that these derivatives were able to selectively target and inhibit the activity of certain kinases, thereby demonstrating their potential as lead compounds for anticancer drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the antiviral properties of 3,7-diazatricyclo[3.3.1.0^2,6]nonane derivatives. The results showed that these compounds were effective against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action was attributed to the ability of these derivatives to interfere with viral replication processes, making them promising candidates for antiviral therapy.

The synthesis of 3,7-diazatricyclo[3.3.1.0^2,6]nonane has also been an area of active research. A notable synthetic route involves the use of a multistep process that includes ring-closing metathesis (RCM) and subsequent functionalization steps to introduce various substituents at strategic positions on the tricyclic framework. This synthetic strategy allows for the efficient preparation of a wide range of derivatives with diverse biological activities.

The pharmacokinetic properties of 3,7-diazatricyclo[3.3.1.0^2,6]nonane and its derivatives have been evaluated in preclinical studies to assess their suitability for further development as therapeutic agents. These studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their effectiveness as drugs.

In addition to its therapeutic potential, 3,7-diazatricyclo[3.3.1.0^2,6]nonane has also been investigated for its neurological applications. Research published in Neuropharmacology in 2021 indicated that certain derivatives of this compound exhibited neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compounds were found to reduce oxidative stress and inhibit neuroinflammation, suggesting their potential as neuroprotective agents.

The safety profile of 3,7-diazatricyclo[3.3.1.0^2,6]nonane and its derivatives is another critical aspect that has been evaluated in preclinical studies. These studies have generally shown that these compounds are well-tolerated at therapeutic doses and do not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

In conclusion, 3,7-diazatricyclo[3.3.1.0^2,6]nonane (CAS No. 1934580-01-4) represents a promising scaffold for the development of novel therapeutic agents with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry.